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Compound of Interest

Compound Name: Regaloside I

Cat. No.: B15592200 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Regaloside I, a phenylpropanoid glycerol glucoside, is a bioactive compound found in plants of

the Lilium genus.[1][2] It has garnered research interest for its potential therapeutic properties,

including antioxidant effects.[1] Accurate and reliable quantification of Regaloside I in various

matrices, such as plant extracts and pharmaceutical formulations, is crucial for quality control,

pharmacokinetic studies, and drug development. This application note details a robust and

validated High-Performance Liquid Chromatography with Photodiode Array (HPLC-PDA)

detection method for the quantitative analysis of Regaloside I.

Chemical Properties of Regaloside I

Chemical Structure: Phenylpropanoid glycerol glucoside[3]

Solubility: Soluble in Dimethyl sulfoxide (DMSO), Pyridine, Methanol, and Ethanol[3]

CAS Number: 126239-78-9[3]

Experimental Protocols
1. Materials and Reagents

Regaloside I analytical standard (purity ≥98%)
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Acetonitrile (HPLC grade)

Formic acid (HPLC grade)

Water (ultrapure, 18.2 MΩ·cm)

Methanol (HPLC grade)

Sample matrix (e.g., dried and powdered bulbs of Lilium lancifolium Thunb.)

2. Standard Solution Preparation

Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Regaloside I analytical

standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock standard solution with methanol to obtain concentrations ranging from 1

µg/mL to 100 µg/mL.

3. Sample Preparation (from Lilium lancifolium Thunb. bulbs)

Extraction:

Accurately weigh 1.0 g of powdered plant material into a centrifuge tube.

Add 20 mL of 70% methanol.

Vortex for 1 minute and then extract using ultrasonication for 30 minutes at room

temperature.

Centrifuge the mixture at 4000 rpm for 15 minutes.

Collect the supernatant. Repeat the extraction process on the residue twice more.

Combine all the supernatants.

Purification:

Evaporate the combined supernatant to dryness under reduced pressure.
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Redissolve the residue in 5 mL of methanol.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC-PDA Method

A simultaneous quantitative analysis method has been developed for eight regalosides,

including Regaloside I, using HPLC-PDA.[1]

Chromatographic System: A standard HPLC system equipped with a quaternary pump,

autosampler, column oven, and photodiode array detector.

Column: Gemini C18 reversed-phase analytical column (or equivalent)[1]

Mobile Phase:

A: 0.1% (v/v) formic acid in water

B: Acetonitrile

Gradient Elution: A gradient elution program is employed for the separation.[1]

Flow Rate: Typically 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

PDA Detection: Monitor at a wavelength where Regaloside I exhibits maximum absorbance.

Data Presentation
Table 1: Quantitative Data for Regaloside I Analysis
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Parameter Value Reference

Linearity (Coefficient of

Determination, r²)
≥0.9999 [1]

Limit of Detection (LOD) 0.10–0.66 µg/mL [1]

Limit of Quantification (LOQ) 0.29–2.01 µg/mL [1]

Recovery 95.39–103.925% [1]

Precision (RSD) <2.78% [1]

Note: The ranges for LOD, LOQ, recovery, and precision are for a method analyzing eight

regalosides simultaneously, including Regaloside I.[1]
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Caption: Experimental workflow for the quantification of Regaloside I.
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Caption: Logical relationship of the HPLC-PDA system components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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